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Compound of Interest

Compound Name: 9-Oxooctadecanedioic acid

Cat. No.: B15565071

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction: 9-Oxooctadecanedioic acid (9-0xo-ODA) is a naturally occurring oxidized fatty
acid, notably found in tomatoes, that has emerged as a potent agonist of the Peroxisome
Proliferator-Activated Receptor alpha (PPARa). PPARa is a ligand-activated transcription factor
that plays a crucial role in the regulation of lipid and glucose homeostasis. Activation of PPARa
leads to the upregulation of genes involved in fatty acid uptake, transport, and oxidation,
primarily in tissues with high fatty acid catabolism rates such as the liver. This makes 9-oxo-
ODA a compound of significant interest for research into metabolic disorders like dyslipidemia
and non-alcoholic fatty liver disease. These application notes provide a comprehensive
overview of 9-0xo-ODA's activity as a PPARa agonist, supported by quantitative data and
detailed experimental protocols.

Data Presentation

The following tables summarize the quantitative data regarding the efficacy of 9-oxo-ODA and
its related isomers in activating PPARa and their subsequent effects on lipid metabolism.

Table 1: In Vitro PPARa Activation by 9-oxo-ODA and Related Compounds
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Activating
Compound Assay Type Cell Line Concentration/ Reference
Potency
9-oxo-
10(E).12(E)- :
o Luciferase -~
octadecadienoic Not Specified 10-20 uM [1]
_ Reporter Assay
acid (9-oxo-
ODA)
13-0x0-9,11- Stronger
octadecadienoic Luciferase activation than 9-
) Cv-1 [2][3]
acid (13-oxo- Reporter Assay 0xo0-ODA and
ODA) CLA
Conjugated ]
] ) ] Luciferase Less potent than
Linoleic Acid Cv-1 [2]
Reporter Assay 13-oxo0-ODA
(CLA)

Table 2: In Vivo Effects of 13-0x0-ODA in a Murine Model of Obesity and Diabetes

Animal Model Treatment Duration Key Findings Reference
- Decreased
plasma
_ _ 0.02% or 0.05% _ _
Obese diabetic ] triglycerides-
) 13-0x0-ODAIn 4 weeks [2][4]
KK-Ay mice , _ Decreased
high-fat diet ]
hepatic

triglycerides

Table 3: Effect of 9-oxo-ODA on PPARa Target Gene Expression in Mouse Primary
Hepatocytes
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Fold Increase in
Treatment Target Gene ) Reference
MRNA Expression

CPT1a (Carnitine
palmitoyltransferase Significantly Increased  [5]
1A)

9-0x0-ODA containing
fraction (RF57)

9-0x0-ODA containing ~ ACOX1 (Acyl-CoA o
Significantly Increased  [5]

fraction (RF57) oxidase 1)
CPT1a, AOX, FAT, Increased in liver and
13-0x0-ODA (0.05%) [4][6]
ACS, UCP2 skeletal muscle

Signaling Pathway

The activation of PPARa by 9-0x0-ODA initiates a well-defined signaling cascade leading to the

modulation of lipid metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://files.core.ac.uk/download/pdf/39280302.pdf
https://www.benchchem.com/product/b15565071#9-oxooctadecanedioic-acid-as-a-ppar-agonist
https://www.benchchem.com/product/b15565071#9-oxooctadecanedioic-acid-as-a-ppar-agonist
https://www.benchchem.com/product/b15565071#9-oxooctadecanedioic-acid-as-a-ppar-agonist
https://www.benchchem.com/product/b15565071#9-oxooctadecanedioic-acid-as-a-ppar-agonist
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15565071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

